Cas no 91261-00-6 (Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-)
91261-00-6 structure
Product Name:Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-
CAS No:91261-00-6
MF:C13H8Br4O2
MW:515.817420959473
CID:749332
PubChem ID:71328098
Update Time:2025-04-19
Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-
- 2,6-dibromo-4-[(3,5-dibromo-2-hydroxyphenyl)methyl]phenol
- 2,4-Dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]phenol
- DTXSID20757089
- 91261-00-6
-
- Inchi: 1S/C13H8Br4O2/c14-8-4-7(12(18)11(17)5-8)1-6-2-9(15)13(19)10(16)3-6/h2-5,18-19H,1H2
- InChI Key: KQYHUMOZWUBEPG-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1O)CC1C=C(C(=C(C=1)Br)O)Br)Br
Computed Properties
- Exact Mass: 515.72168g/mol
- Monoisotopic Mass: 511.72578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 40.5Ų
Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
91261-00-6 (Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent